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Compound of Interest

Compound Name: SW203668

Cat. No.: B611085 Get Quote

For researchers, scientists, and drug development professionals utilizing SW203668, a

comprehensive understanding of safety and disposal protocols is paramount. This document

provides essential, immediate safety and logistical information, including operational and

disposal plans, to ensure the safe handling and management of this compound. SW203668 is

an irreversible inhibitor of stearoyl-CoA desaturase and should be considered hazardous.[1] All

personnel should review the complete Safety Data Sheet (SDS) before use.[1]

Immediate Safety Precautions
When handling SW203668, the following precautions should be strictly observed:

Personal Protective Equipment (PPE): Always wear appropriate protective clothing, gloves,

and eye/face protection.

Avoid Inhalation, Ingestion, and Contact: Do not ingest, inhale, or allow the compound to

come into contact with eyes, skin, or clothing.[1]

Handling: Wash hands and any exposed skin thoroughly after handling.[1]

Work Area: Ensure adequate ventilation in the laboratory.

Proper Disposal Procedures
The disposal of SW203668 and its containers must be conducted in accordance with all

applicable local, state, and federal regulations. The following steps provide a general guideline
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for proper disposal:

Consult the Safety Data Sheet (SDS): The SDS for SW203668 provides specific instructions

for its disposal. This document should be the primary reference for all disposal procedures.

Waste Characterization: Unused SW203668 and any materials contaminated with it (e.g.,

empty containers, pipette tips, gloves) should be treated as hazardous chemical waste.

Segregation: Keep SW203668 waste separate from other waste streams to avoid

incompatible chemical reactions.

Containerization:

Use a designated, properly labeled, and sealed container for the collection of SW203668
waste. The container should be compatible with the chemical.

Do not dispose of SW203668 down the drain or in regular trash.

Licensed Waste Disposal Service: Arrange for the collection and disposal of the chemical

waste by a licensed and qualified hazardous waste disposal company. They will ensure the

waste is transported, treated, and disposed of in an environmentally responsible and

compliant manner.

Spill Management
In the event of a spill, the following actions should be taken:

Evacuate and Ventilate: Evacuate the immediate area and ensure it is well-ventilated.

Containment: Prevent the spill from spreading by using a suitable absorbent material (e.g.,

sand, diatomite, acid binders, universal binders, sawdust).

Collection: Carefully collect the absorbed material and place it into a designated hazardous

waste container.

Decontamination: Clean the spill area thoroughly.

Reporting: Report the spill to the appropriate safety officer or department.
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Compound Information and Properties
Below is a summary of the key quantitative data for SW203668 (trifluoroacetate salt).

Property Value

CAS Number 2117405-48-6

Molecular Formula C₂₂H₁₉N₃O₂S • CF₃COOH

Molecular Weight 503.5 g/mol

Appearance A crystalline solid

Purity ≥98%

Solubility in DMSO ≤20 mg/mL

Storage Temperature -20°C

IC₅₀ (Stearoyl-CoA Desaturase) 54 nM

Mechanism of Action
SW203668 is a potent and irreversible inhibitor of stearoyl-CoA desaturase (SCD).[1][2] Its

cytotoxic effects in certain cancer cell lines are dependent on the expression of the cytochrome

P450 isoform CYP4F11.[1][2]
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Caption: Mechanism of SW203668 activation and action in cancer cells.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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